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Get Quote

Physical & Chemical Properties of GNF-2

The table below summarizes the fundamental technical data for GNF-2:

Property Specification

CAS Number 778270-11-4 [1] [2] [3]

Molecular Formula C₁₈H₁₃F₃N₄O₂ [1] [3] [4]

Molecular Weight 374.32 g/mol [1] [5] [3]

Purity ≥98% [1] [4]

Solubility and Storage Conditions

For optimal stability and performance, adhere to the following handling guidelines:

Aspect Recommendation

Solubility in DMSO 74 - 100 mM (approx. 27.7 - 37.4 mg/mL) [1] [5] [4]
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Aspect Recommendation

Solubility in Ethanol 9.8 mg/mL (with gentle warming) [3] or 50 mM [1]

Solubility in Water Insoluble [5] [3] [4]

Storage Temperature -20°C (solid form) [1] [6] [3]

Storage Form Tightly sealed container in a cool, well-ventilated area [1] [7]

Reconstitution Use fresh, moisture-absorbing DMSO to prevent solubility reduction [5]

Handling and Safety Guidelines

General Handling: Avoid inhalation, and contact with skin or eyes. Use only in areas with appropriate

exhaust ventilation and wear suitable personal protective equipment, including gloves and safety
goggles [7].

Hazards: Harmful if swallowed and very toxic to aquatic life with long-lasting effects [7].
Disposal: Dispose of contents and the container according to local regulations at an approved waste

disposal plant [7].

Experimental Workflow for In Vitro Research

The diagram below outlines a general cell-based assay workflow using GNF-2, based on common protocols

in the search results [2] [5]:
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Prepare GNF-2 Stock Solution

Reconstitute in DMSO
(74-100 mM stock)

Dilute in Cell Culture Medium
(Create working concentrations)

Plate Target Cells
(e.g., Ba/F3.p210, K562)

Apply GNF-2 Treatment
(Incubate 48 hours)

Perform Assay
(MTT, Western Blot, etc.)

Analyze Results
(Inhibition, Apoptosis)

Click to download full resolution via product page

Application Notes for Researchers

Solution Stability: For long-term storage, it is best to store the compound as a solid. If you must
prepare a stock solution, it's recommended to use it soon after preparation and avoid long-term

storage, especially at room temperature, to maintain stability and prevent precipitation or degradation
[5] [3].
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Allosteric Inhibition: GNF-2 is a highly selective, non-ATP competitive, allosteric inhibitor of

Bcr-Abl [1] [2] [5]. It binds to the myristate-binding pocket, a different site than ATP-competitive
inhibitors like imatinib [3]. This unique mechanism can be leveraged in combination therapy studies to

overcome resistance [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547879#gnf-2-solubility-

dmso-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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